Cas no 1334499-97-6 (4-(3-Chloro-5-fluorophenyl)phenylacetic acid)

• Product Name: 4-(3-Chloro-5-fluorophenyl)phenylacetic acid
• CAS No: 1334499-97-6
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD20231500
• CID: 1039185
• PubChem ID: 54758885
• Update Time: 2025-11-05

4-(3-Chloro-5-fluorophenyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Chloro-5'-fluoro-[1,1'-biphenyl]-4-yl)acetic acid
• 2-[4-(3-chloro-5-fluorophenyl)phenyl]acetic acid
• 4-(3-Chloro-5-fluorophenyl)phenylacetic acid
• ACMC-209bs6
• AK-95195
• ANW-19540
• CTK8B0186
• KB-221667
• MolPort-020-004-906
• 2-(3'-Chloro-5'-fluoro-[1,1'-biphenyl]-4-yl)aceticacid
• AKOS015893151
• BS-25380
• MFCD20231500
• 1334499-97-6
• CS-0208822
• DTXSID00716598
• (3'-Chloro-5'-fluoro[1,1'-biphenyl]-4-yl)acetic acid

• MDL： MFCD20231500
• Inchi： 1S/C14H10ClFO2/c15-12-6-11(7-13(16)8-12)10-3-1-9(2-4-10)5-14(17)18/h1-4,6-8H,5H2,(H,17,18)
• InChI Key： KFFSYUUGAKFINH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(CC(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 264.03500
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.77320

Additional information on 4-(3-Chloro-5-fluorophenyl)phenylacetic acid

4-(3-Chloro-5-fluorophenyl)phenylacetic acid (CAS No. 1334499-97-6): A Comprehensive Overview

4-(3-Chloro-5-fluorophenyl)phenylacetic acid, identified by the CAS number 1334499-97-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenylacetic acids, a group known for its diverse biological activities and potential therapeutic applications. The unique structural features of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid have been extensively studied to understand its role in various biochemical pathways. The chloro and fluoro groups introduce electronic and steric effects that modulate the compound's reactivity and binding affinity to biological targets. This has made it a valuable scaffold for designing novel molecules with enhanced pharmacological properties.

In recent years, 4-(3-Chloro-5-fluorophenyl)phenylacetic acid has been explored for its potential in addressing a range of medical conditions. Its structural motif is reminiscent of several known bioactive agents, suggesting that it may exhibit similar therapeutic effects. Preliminary studies have indicated that this compound demonstrates promising activity in inhibiting certain enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases.

The fluorine atom in the molecule plays a crucial role in enhancing the metabolic stability and binding affinity of the compound. This is particularly important in drug design, where such modifications can lead to improved bioavailability and efficacy. The chloro substituent, on the other hand, contributes to the compound's lipophilicity, which can influence its ability to cross cell membranes and reach target sites.

One of the most intriguing aspects of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid is its potential as a lead compound for drug development. Researchers have utilized computational methods to predict its interactions with various biological targets, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression.

The pharmacokinetic profile of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid is another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Early pharmacokinetic studies suggest that it exhibits moderate oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

In addition to its potential therapeutic applications, 4-(3-Chloro-5-fluorophenyl)phenylacetic acid has also been studied for its role in chemical biology research. Its unique structure makes it a useful tool for probing biological pathways and understanding the function of key enzymes and receptors. By using this compound as a probe molecule, researchers can gain valuable insights into complex biological processes.

The synthesis of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core of the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also contribute to the efficient production of this valuable compound.

The safety profile of 4-(3-Chloro-5-fluorophenyl)phenylacetic acid is another critical consideration in its development as a pharmaceutical agent. Comprehensive toxicological studies have been conducted to assess its potential side effects and interactions with other substances. These studies are essential for ensuring that the compound is safe for human use and can be developed into a viable drug candidate.

The future directions for research on 4-(3-Chloro-5-fluorophenyl)phenylacetic acid are promising and multifaceted. Further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Additionally, exploring derivatives of this compound may reveal even more potent and selective bioactive agents with improved therapeutic profiles.

In conclusion, 4-(3-Chloro-5-fluorophenyl)phenylacetic acid (CAS No. 1334499-97-6) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical conditions.